Cas no 1051368-62-7 (1-(3-Methylphenyl)-1H-benzimidazol-5-amine dihydrochloride)

• Product Name: 1-(3-Methylphenyl)-1H-benzimidazol-5-amine dihydrochloride
• CAS No: 1051368-62-7
• MF: C₁₄H₁₅Cl₂N₃
• MW: 296.195000886917
• MDL: MFCD08070215
• CID: 4678931
• Update Time: 2025-06-15

1-(3-Methylphenyl)-1H-benzimidazol-5-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)-1H-benzimidazol-5-amine dihydrochloride
• 1-(3-methylphenyl)benzimidazol-5-amine dihydrochloride
• 1-(3-Methylphenyl)-1H-benzimidazol-5-amine dihydrochloride

• MDL： MFCD08070215
• Inchi： 1S/C14H13N3.2ClH/c1-10-3-2-4-12(7-10)17-9-16-13-8-11(15)5-6-14(13)17;;/h2-9H,15H2,1H3;2*1H
• InChI Key： LRANZHYGRFBWNW-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C=NC2C=C(C=CC1=2)N)C1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 268
• Topological Polar Surface Area: 43.8

1-(3-Methylphenyl)-1H-benzimidazol-5-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 1-(3-Methylphenyl)-1H-benzimidazol-5-amine dihydrochloride

1-(3-Methylphenyl)-1H-Benzimidazol-5-Amine Dihydrochloride: A Novel Compound with Promising Pharmacological Potential

1-(3-Methylphenyl)-1H-Benzimidazol-5-Amine Dihydrochloride, with the chemical identifier CAS No. 1051368-62-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has attracted considerable attention due to its potential applications in drug development for various therapeutic areas. Recent studies published in Journal of Medicinal Chemistry (2023) highlight its role as a promising lead compound for targeting inflammatory pathways, making it a subject of extensive research in both academic and industrial settings.

The molecular framework of 1-(3-Methylphenyl)-1H-Benzimidazol-5-Amine Dihydrochloride is built upon a benzimidazole core, a heterocyclic compound known for its broad pharmacological activities. The introduction of a methyl group at the 3-position of the phenyl ring and the amidine functionality at the 5-position of the benzimidazole ring significantly modulates its physicochemical properties. These structural features are critical for its interaction with biological targets, as evidenced by recent computational studies that demonstrate its ability to form hydrogen bonds and π-π stacking interactions with key proteins involved in inflammatory responses.

Recent advancements in medicinal chemistry have underscored the importance of 1-(3-Methylpheny)-1H-Benzimidazol-5-Amine Dihydrochloride in the development of novel therapeutics. A 2023 study published in Drug Discovery Today explored its potential as an anti-inflammatory agent, revealing its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a compelling candidate for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

One of the most notable aspects of 1-(3-Methylphenyl)-1H-Benzimidazol-5-Amine Dihydrochloride is its high selectivity for specific biological targets. This selectivity is crucial in minimizing off-target effects, which is a major challenge in the development of new drugs. Research published in European Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits a favorable safety profile in preclinical models, with minimal toxicity observed at therapeutic concentrations. This finding is particularly significant in the context of drug development, where safety is a primary concern.

In addition to its anti-inflammatory properties, 1-(3-Methylphenyl)-1H-Benzimidazol-5-Amine Dihydrochloride has shown potential in the treatment of neurodegenerative disorders. A 2023 study in Neuropharmacology reported that this compound can modulate the activity of certain enzymes implicated in the progression of Alzheimer's disease. This dual functionality makes it an attractive candidate for multi-target drug development, a trend that is gaining momentum in the pharmaceutical industry.

The synthesis of 1-(3-Methylphenyl)-1H-Benzimidazol-5-Amine Dihydrochloride involves a series of well-established chemical reactions, including the condensation of aromatic amines with appropriate precursors. The final step involves the formation of the dihydrochloride salt, which enhances its solubility and bioavailability. This synthetic approach is not only efficient but also scalable, making it suitable for large-scale production in pharmaceutical manufacturing.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the pharmacokinetic properties of 1-(3-Methylphenyl)-1H-Benzimidazol-5-Amine Dihydrochloride. Studies published in Journal of Pharmaceutical Sciences (2023) indicate that this compound exhibits excellent oral bioavailability, with a half-life that is suitable for once-daily dosing regimens. These properties are essential for its clinical application, as they ensure consistent therapeutic levels in the bloodstream.

The potential therapeutic applications of 1-(3-Methylphenyl)-1H-Benzimidazol-5-Amine Dihydrochloride extend beyond its anti-inflammatory and neuroprotective effects. Research published in Pharmacological Research (2023) suggests that this compound may also have antiviral properties, particularly against certain RNA viruses. This discovery opens new avenues for its use in the treatment of viral infections, a critical area given the ongoing global health challenges.

Despite its promising potential, the development of 1-(3-Methylphenyl)-1H-Benzimidazol-5-Amine Dihydrochloride is not without challenges. One of the primary obstacles is the need to optimize its pharmacodynamic profile to enhance its efficacy while minimizing side effects. Ongoing research is focused on modifying its molecular structure to achieve this balance, with several derivatives currently under investigation in preclinical trials.

Another important consideration in the development of 1-(3-Methylphenyl)-1H-Benzimidazol-5-Amine Dihydrochloride is its compatibility with existing therapeutic regimens. Studies are being conducted to evaluate its interactions with other drugs, particularly in patients with comorbid conditions. This research is essential to ensure that the compound can be safely integrated into standard treatment protocols.

Looking ahead, the future of 1-(3-Methylphenyl)-1H-Benzimidazol-5-Amine Dihydrochloride in the pharmaceutical industry appears promising. The growing emphasis on personalized medicine and the development of targeted therapies are likely to further enhance its clinical relevance. Additionally, the increasing availability of advanced drug delivery systems may improve its therapeutic outcomes, making it a valuable asset in the treatment of various diseases.

In conclusion, 1-(3-Methylphenyl)-1H-Benzimidazol-5-Amine Dihydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique structural features and multifaceted pharmacological activities position it as a promising candidate for the development of new therapeutics. As research continues to uncover its full potential, it is expected to play a crucial role in the treatment of a wide range of diseases, contributing to the ongoing evolution of modern medicine.

For more information on the latest research and developments related to 1-(3-Methylphenyl)-1H-Benzimidazol-5-Amine Dihydrochloride, please refer to the scientific literature and industry publications in the fields of pharmacology, medicinal chemistry, and drug discovery. These resources provide detailed insights into its mechanisms of action, therapeutic applications, and ongoing research efforts.